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Cross-Resistance Profiles

The table below summarizes the cross-resistance data from recent studies on different plant pathogens.

Pathogen Cross-Resistance Observation Key Mutations Identified Reference

Botrytis cinerea
(Gray mold)

Boscalid-resistant mutants

remained sensitive to
benzovindiflupyr.

H272R/Y, P225F/H, N230I (in

sdhB gene)

[1]

Sclerotium rolfsii
(Southern blight)

Positive cross-resistance
observed between boscalid and

benzovindiflupyr.

SdhB-N180D, SdhC-Q68E,
SdhD-H103Y (Only SdhD-

H103Y linked to resistance)

[2]

Clarireedia spp.

(Dollar spot)

Positive cross-resistance
observed (correlation coefficient r
= 0.82).

Not specified in the abstract [3]

Molecular Mechanisms and Diagnostic Tools

The cross-resistance is determined by how mutations in the succinate dehydrogenase (SDH) enzyme affect

the binding of different fungicides.
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Mode of Action: Both boscalid and benzovindiflupyr are Succinate Dehydrogenase Inhibitors

(SDHIs). They function by binding to the ubiquinone binding site of the SDH enzyme, which is
composed of subunits B, C, and D, thereby disrupting cellular energy production in fungi [4].

Mutation-Specific Effects: A mutation in the SDH enzyme can alter its structure, preventing a
fungicide from binding effectively. However, this change may not affect other fungicides in the same

class to the same degree due to their distinct chemical structures [4]. This explains why in Botrytis
cinerea, all tested sdhB mutants were still controlled by benzovindiflupyr [1].

Detection Methods: Research on Botrytis cinerea has led to the development of molecular tools like
TaqMan assays for rapid detection of SDHI resistance mutations. This allows for monitoring

resistance development in field populations [1].

The following diagram illustrates the mechanism of resistance and the relationship between different

mutations and the fungicides.

Resistance Scenarios

SDHI Fungicides
(Boscalid, Benzovindiflupyr)

Target: Succinate
Dehydrogenase (SDH)

Bind to Ubiquinone Site
(SdhB, SdhC, SdhD subunits)

Inhibition of
Cellular Respiration

Fungal Death

Target-Site Mutations

Altered Binding Site

Resistance Outcome

No Cross-Resistance
(Benzovindiflupyr remains effective)

e.g., sdhB-H272R
in B. cinerea

Positive Cross-Resistance
(Resistance to both fungicides)

e.g., sdhD-H103Y
in S. rolfsii

Click to download full resolution via product page

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s565657?utm_src=pdf-body
https://www.frac.info/frac-teams/working-groups/sdhi-fungicides/
https://www.frac.info/frac-teams/working-groups/sdhi-fungicides/
https://pubmed.ncbi.nlm.nih.gov/36596212/
https://pubmed.ncbi.nlm.nih.gov/36596212/
https://www.smolecule.com/products/s565657?utm_src=pdf-body-img
https://www.smolecule.com/products/s565657?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Key Experimental Protocols

For researchers, the methodologies used in these studies are critical for evaluating resistance.

Assessing Fungicide Sensitivity (In Vitro)

Purpose: To determine the effective concentration that inhibits 50% of mycelial growth (EC₅₀)

[3].
Protocol: Fungal isolates are cultured on agar plates (e.g., potato dextrose agar). Mycelial

plugs are transferred to plates amended with a concentration series of the fungicide. After
incubation (e.g., 7 days at 25°C), the colony diameter is measured. EC₅₀ values are calculated

by comparing growth reduction relative to an untreated control [3].

Evaluating Enzyme Inhibition

Purpose: To confirm direct inhibition of the SDH enzyme and study binding affinity [3].

Protocol: Mitochondrial fractions are isolated from fungal mycelia. SDH activity is measured by
monitoring the succinate-dependent reduction of a dye like 2,6-dichlorophenolindophenol

(DCPIP) at 600 nm. The fungicide is added to the reaction mixture, and the percentage
inhibition of activity is calculated relative to an untreated control [3].

Molecular Diagnosis of Resistance

Purpose: To rapidly detect specific resistance mutations in field populations [1].
Protocol: The TaqMan SNP genotyping assay is designed to detect single nucleotide

polymorphisms (SNPs). Fungal DNA is extracted from field samples. The assay uses
sequence-specific primers and fluorescently labeled probes to amplify and detect mutant

versus wild-type alleles in a real-time PCR machine. This method is highly sensitive and can
detect mutant DNA at very low concentrations (≤10 pg) [1].

Research Implications and Conclusions

The conflicting cross-resistance data highlights critical considerations for disease management and R&D.

Pathogen-Specific Management: The finding that benzovindiflupyr can control some boscalid-

resistant strains of Botrytis cinerea makes it a valuable rotational or mixture partner in resistance
management programs for this pathogen [1].

Resistance Risk: The potential for positive cross-resistance, as seen in Sclerotium rolfsii and
Clarireedia spp., underscores that all SDHIs carry a medium to high resistance risk. Once a
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resistance mutation emerges, it can spread within a population [2] [4] [3].

Novel Properties of Benzovindiflupyr: Beyond its fungicidal activity, research indicates that
benzovindiflupyr can reduce plant transpiration, leading to a "water-saving" effect. This may

contribute to increased yield under drought stress, independent of disease control [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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